Cas no 135452-32-3 (Benzeneacetonitrile, 2-amino-6-fluoro- (9CI))

• Product Name: Benzeneacetonitrile, 2-amino-6-fluoro- (9CI)
• CAS No: 135452-32-3
• MF: C₈H₇FN₂
• MW: 150.152984857559
• CID: 900704
• PubChem ID: 45079046
• Update Time: 2025-04-19

Benzeneacetonitrile, 2-amino-6-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-amino-6-fluoro- (9CI)
• 2-(2-amino-6-fluorophenyl)acetonitrile

• Inchi： 1S/C8H7FN2/c9-7-2-1-3-8(11)6(7)4-5-10/h1-3H,4,11H2
• InChI Key： PEEQRNHMQLQAGE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CC#N)N

Computed Properties

• Exact Mass: 150.05941
• Monoisotopic Mass: 150.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 1

Experimental Properties

• PSA: 49.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides